Cas no 868212-99-1 (4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide
• CAS No: 868212-99-1
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 6443709
• PubChem ID: 2147569
• Update Time: 2025-07-14

4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide
• 868212-99-1
• Z56062260
• SMR000711132
• 4-(azepan-1-ylsulfonyl)-N-(4-methylpyridin-2-yl)benzamide
• MLS001099523
• CHEMBL1729427
• F1759-0023
• HMS3028L21
• AKOS001453837

• Inchi： 1S/C19H23N3O3S/c1-15-10-11-20-18(14-15)21-19(23)16-6-8-17(9-7-16)26(24,25)22-12-4-2-3-5-13-22/h6-11,14H,2-5,12-13H2,1H3,(H,20,21,23)
• InChI Key： FZFYMXBXXYJYNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=C(C)C=CN=2)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 373.14601278g/mol
• Monoisotopic Mass: 373.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.8Ų

Additional information on 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide

Introduction to 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide (CAS No. 868212-99-1)

4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide is a sophisticated organic compound characterized by its intricate molecular structure, which integrates an azepane ring system with a sulfonyl group and a benzamide moiety linked to a 4-methylpyridine substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications and its structural features that make it a promising candidate for drug discovery. The CAS number 868212-99-1 uniquely identifies this molecule, facilitating precise referencing in scientific literature and industrial applications.

The structural composition of 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The azepane ring, a seven-membered saturated heterocycle containing two nitrogen atoms, introduces conformational flexibility and potential interactions with biological targets. The presence of the sulfonyl group enhances the compound's solubility and binding affinity, while the benzamide moiety is well-documented for its role in modulating enzyme activity and receptor interactions. The 4-methylpyridine substituent further diversifies the electronic properties of the molecule, influencing its pharmacokinetic behavior.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. The unique combination of moieties in 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide aligns with current trends toward the development of multi-target inhibitors and modulators. For instance, studies have demonstrated that compounds incorporating azepane scaffolds exhibit favorable pharmacokinetic profiles due to their metabolic stability and reduced toxicity. Similarly, the sulfonyl group has been extensively explored in the design of antidiabetic and anticancer agents, owing to its ability to interact with key biological targets such as enzymes and receptors.

The pharmaceutical industry has shown particular interest in derivatives of 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide for their potential applications in treating neurological disorders. Preliminary research suggests that this compound may modulate neurotransmitter release and receptor activity, making it a candidate for therapeutic intervention in conditions such as depression, anxiety, and neurodegenerative diseases. The 4-methylpyridine moiety, in particular, has been implicated in enhancing blood-brain barrier penetration, which is crucial for developing effective treatments for central nervous system disorders.

In vitro studies have begun to unravel the mechanistic basis of the biological activity of 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide. Researchers have observed significant inhibitory effects on certain kinases and enzymes associated with inflammation and cell proliferation. These findings are particularly relevant given the increasing recognition of targeted therapy in oncology and immunology. The compound's ability to selectively interact with specific biological pathways without causing off-target effects makes it an attractive candidate for further development.

The synthesis of 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide presents both challenges and opportunities for chemists. The integration of multiple functional groups requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it possible to construct complex molecular architectures more efficiently. These techniques not only improve the scalability of production but also allow for the exploration of novel analogs with enhanced pharmacological properties.

The regulatory landscape for new pharmaceutical entities necessitates rigorous testing to ensure safety and efficacy before clinical translation. Current research on 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide includes preclinical studies evaluating its pharmacokinetic behavior, toxicity profiles, and potential side effects. These studies are essential for determining the appropriate dosage regimens and identifying any adverse reactions that may arise during therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this compound through preclinical development stages.

The future prospects for 4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to optimize its chemical properties to enhance bioavailability and target specificity. Additionally, computational modeling techniques are being employed to predict how modifications to the molecule may affect its biological activity. These approaches will accelerate the discovery process by allowing researchers to design more effective drug candidates with fewer experimental trials.

In conclusion,4-(azepane-1-sulfonyl)-N-(4-methylpyridin-2-yl)benzamide (CAS No. 868212-99-1) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic benefits. Its integration of an azepane, sulfonyl, and benzamide moiety provides a versatile platform for drug discovery, particularly in addressing neurological disorders and other chronic conditions. As research continues to uncover new insights into its pharmacological properties,this compound holds considerable promise as a lead molecule or scaffold for future therapeutics.